3-(3,4-Dimethylphenoxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-(3,4-dimethylphenoxy)pyrazine-2-carbonitrile
• InChI: InChI=1S/C13H11N3O/c1-9-3-4-11(7-10(9)2)17-13-12(8-14)15-5-6-16-13/h3-7H,1-2H3
• InChI Key: PHGZGCDCAGEMEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC2=NC=CN=C2C#N)C
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol

Description

3-(3,4-Dimethylphenoxy)pyrazine-2-carbonitrile, also known as DMPP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

3-(3,4-Dimethylphenoxy)pyrazine-2-carbonitrile works by inhibiting the activity of certain enzymes such as dihydroorotate dehydrogenase and ribonucleotide reductase. These enzymes are involved in the synthesis of DNA and RNA, which are essential for cell growth and division. By inhibiting these enzymes, this compound can prevent the growth and proliferation of cancer cells and viruses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound can induce apoptosis or programmed cell death. In viruses, this compound can inhibit viral replication and reduce the viral load. This compound has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

3-(3,4-Dimethylphenoxy)pyrazine-2-carbonitrile has several advantages for lab experiments, such as its easy synthesis method and low toxicity. However, this compound can be unstable under certain conditions and may require careful handling and storage. Additionally, this compound may have different effects on different cell types, which may require further investigation.

Future Directions

There are several future directions for research on 3-(3,4-Dimethylphenoxy)pyrazine-2-carbonitrile. One area of interest is the development of this compound-based drugs for the treatment of cancer and viral infections. Another area of interest is the synthesis of this compound-based materials for use in electronics and energy storage. Further investigation is also needed to understand the mechanism of action of this compound and its effects on different cell types.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various fields. Its easy synthesis method, low toxicity, and diverse biochemical and physiological effects make it a promising compound for scientific research. Further investigation is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

3-(3,4-Dimethylphenoxy)pyrazine-2-carbonitrile can be synthesized using a simple one-pot reaction method. The starting materials required for the synthesis are 3,4-dimethylphenol, malononitrile, and hydrazine hydrate. The reaction is carried out under reflux conditions in the presence of a catalyst such as p-toluenesulfonic acid. The final product is obtained after purification and recrystallization.

Scientific Research Applications

3-(3,4-Dimethylphenoxy)pyrazine-2-carbonitrile has been extensively studied for its potential applications in various fields such as agriculture, medicine, and materials science. In agriculture, this compound is used as a nitrification inhibitor to reduce the loss of nitrogen from soil. In medicine, this compound has been shown to have anticancer, antiviral, and antibacterial properties. In materials science, this compound is used as a building block for the synthesis of various organic compounds.